2,3-dimethyl-2,3-butanediyl bis(3-oxobutanoate)

• IUPAC Name: [2,3-dimethyl-3-(3-oxobutanoyloxy)butan-2-yl] 3-oxobutanoate
• InChI: InChI=1S/C14H22O6/c1-9(15)7-11(17)19-13(3,4)14(5,6)20-12(18)8-10(2)16/h7-8H2,1-6H3
• InChI Key: DYGVOBCLABXAHP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)OC(C)(C)C(C)(C)OC(=O)CC(=O)C
• Molecular Formula: C14H22O6
• Molecular Weight: 286.32 g/mol

Description

2,3-dimethyl-2,3-butanediyl bis(3-oxobutanoate), also known as dimethyl dimethylmalonate, is a chemical compound that has gained significant attention in the scientific community due to its unique structure and potential applications.

Mechanism of Action

The mechanism of action of 2,3-dimethyl-2,3-butanediyl bis(3-oxobutanoate) 2,3-dimethyl-2,3-butanediyl bis(3-oxobutanoate)malonate is not fully understood. However, it is believed to act as a nucleophile and a Michael acceptor, which allows it to react with various electrophiles and form new compounds.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 2,3-dimethyl-2,3-butanediyl bis(3-oxobutanoate) 2,3-dimethyl-2,3-butanediyl bis(3-oxobutanoate)malonate. However, studies have shown that it has low toxicity and is not mutagenic or carcinogenic. It has also been reported to have antioxidant properties and to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,3-dimethyl-2,3-butanediyl bis(3-oxobutanoate) 2,3-dimethyl-2,3-butanediyl bis(3-oxobutanoate)malonate is its versatility in organic synthesis reactions. It can be used as a building block for the synthesis of various compounds and as a reagent in organic reactions. However, its low solubility in water can make it difficult to work with in certain applications.

Future Directions

There are several future directions for the study of 2,3-dimethyl-2,3-butanediyl bis(3-oxobutanoate) 2,3-dimethyl-2,3-butanediyl bis(3-oxobutanoate)malonate. One potential area of research is the development of new synthetic methods for the production of this compound. Additionally, further studies are needed to fully understand the mechanism of action and potential applications of 2,3-dimethyl-2,3-butanediyl bis(3-oxobutanoate) 2,3-dimethyl-2,3-butanediyl bis(3-oxobutanoate)malonate in various fields of science. Finally, the development of new derivatives and analogs of 2,3-dimethyl-2,3-butanediyl bis(3-oxobutanoate) 2,3-dimethyl-2,3-butanediyl bis(3-oxobutanoate)malonate could lead to the discovery of new compounds with unique properties and potential applications.

Scientific Research Applications

Dimethyl 2,3-dimethyl-2,3-butanediyl bis(3-oxobutanoate)malonate has been extensively studied for its potential applications in various fields of science. In the field of organic chemistry, it has been used as a building block for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used as a precursor for the synthesis of polymers and as a reagent in organic synthesis reactions.